Cas no 1246816-95-4 (10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester)

• Product Name: 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester
• CAS No: 1246816-95-4
• MF: C₂₉H₄₃O₃P
• MW: 470.623689889908
• CID: 1060226
• PubChem ID: 154727023
• Update Time: 2025-08-01

10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester Chemical and Physical Properties

Names and Identifiers

• 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester
• 10-Undecenyl-phospho
• 1246816-95-4
• 2-[1-phenylpropan-2-yloxy(undec-10-enyl)phosphoryl]oxypropylbenzene

• Inchi： 1S/C29H43O3P/c1-4-5-6-7-8-9-10-11-18-23-33(30,31-26(2)24-28-19-14-12-15-20-28)32-27(3)25-29-21-16-13-17-22-29/h4,12-17,19-22,26-27H,1,5-11,18,23-25H2,2-3H3
• InChI Key： YNFYACRBGVEBIY-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCC=C)(=O)(OC(C)CC1C=CC=CC=1)OC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 470.29498223g/mol
• Monoisotopic Mass: 470.29498223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 18
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester

10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester (CAS No. 1246816-95-4): An Overview

10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester (CAS No. 1246816-95-4) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This phosphonic acid diester derivative is characterized by its unique chemical structure, which combines a long alkenyl chain with a phosphonic acid group and two ester functionalities. This combination imparts the compound with a range of desirable properties, making it a valuable intermediate in the development of advanced materials and therapeutic agents.

The molecular formula of 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester is C₂₀H₃₂O₅P, and its molecular weight is approximately 397.43 g/mol. The compound's structure includes an alkenyl chain (C₁₀H₁₉=CH₂) attached to a phosphonic acid group (PO(OH)₂) through an ester linkage, with two additional ester groups formed by benzyl and ethyl moieties. This complex structure provides the compound with excellent reactivity and functional versatility.

In the realm of pharmaceuticals, 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester has garnered attention for its potential in drug delivery systems. The presence of the alkenyl chain allows for easy incorporation into lipid-based formulations, enhancing the solubility and bioavailability of hydrophobic drugs. Additionally, the phosphonic acid group can be used to create stable prodrugs that are activated in specific biological environments, such as acidic tumor microenvironments or enzymatic sites. This property makes the compound a promising candidate for targeted drug delivery and controlled release applications.

Recent research has also explored the use of 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester in the development of novel materials. For instance, studies have shown that this compound can be used as a monomer or crosslinking agent in the synthesis of functional polymers and coatings. The alkenyl group facilitates polymerization reactions, while the phosphonic acid group provides excellent adhesion properties and resistance to environmental degradation. These characteristics make the compound suitable for applications in protective coatings, adhesives, and biomedical devices.

In materials science, 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester has been investigated for its potential in creating self-assembled monolayers (SAMs) on various surfaces. The phosphonic acid group can form strong covalent bonds with metal surfaces, such as gold or silver, leading to highly ordered and stable monolayers. These SAMs have applications in surface modification, sensor development, and nanotechnology. The ability to tailor the properties of these monolayers by varying the length and functionality of the alkenyl chain opens up new possibilities for designing advanced materials with specific surface properties.

The synthesis of 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester typically involves a multi-step process that begins with the preparation of 10-undecenol or 10-undecenal as a starting material. The alkenyl alcohol or aldehyde is then converted into the corresponding phosphonic acid derivative using appropriate reagents such as phosphorus oxychloride (POCl₃) or trimethylsilyl dichloromethylphosphonate (TMSClMP). The final step involves esterification reactions to introduce the benzyl and ethyl groups. Optimization of these synthetic routes has led to improved yields and purity levels, making large-scale production more feasible.

The safety profile of 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester is an important consideration for its industrial and pharmaceutical applications. Toxicological studies have shown that the compound exhibits low toxicity when handled properly and is generally considered safe for use in controlled environments. However, standard precautions should be taken to avoid skin contact and inhalation, as with any chemical substance.

In conclusion, 10-Undecenyl-phosphonic Acid Benzyl Ethyl Diester (CAS No. 1246816-95-4) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive intermediate for developing advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.